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Compound of Interest

Compound Name: 1-Iododecane

Cat. No.: B1670042 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for the handling of 1-Iododecane, including detailed operational

protocols and disposal plans to ensure laboratory safety and procedural integrity.

Chemical Identifier:

Name: 1-Iododecane

Synonyms: Decyl iodide, n-Decyl iodide

CAS Number: 2050-77-3

Hazard Identification and Safety Summary
1-Iododecane is classified as a hazardous chemical that can cause skin irritation, serious eye

irritation, and may lead to respiratory irritation.[1][2][3][4] It is crucial to handle this substance

with care in a well-ventilated area, utilizing appropriate personal protective equipment (PPE).[1]

[4]

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[2]

The following table summarizes the key quantitative safety and physical property data for 1-
Iododecane.

Property Value Reference

Molecular Formula C₁₀H₂₁I [2]

Molecular Weight 268.18 g/mol [2]

Appearance Colorless or yellow liquid [2]

Flash Point 96 °C / 204.8 °F [1]

Storage Temperature
Store in a dry, cool, well-

ventilated place.
[1][3]

Incompatibilities
Strong oxidizing agents,

Strong bases
[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Iododecane to

minimize exposure and ensure personal safety.

Equipment Specification

Eye and Face Protection
Tight-sealing safety goggles or a face shield.[1]

[5]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat or other protective clothing to

prevent skin contact.[5]

Respiratory Protection

A NIOSH/MSHA-approved respirator is

necessary if working outside a fume hood or if

vapors are likely to be generated.[1][5]
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Experimental Protocol: Step-by-Step Handling
Procedure
This protocol outlines the necessary steps for the safe handling of 1-Iododecane from

preparation through to the conclusion of the experimental work.

1. Pre-Operational Checks:

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[1][6]
Verify that the work area, preferably a fume hood, is well-ventilated.[1][4]
Inspect all required PPE for integrity before use.
Have spill cleanup materials (inert absorbent material like sand or vermiculite) available.[1]

2. Handling 1-Iododecane:

Don the appropriate PPE as specified in the table above.
Carefully open the container, avoiding splashes or the generation of aerosols.
Dispense the required amount of 1-Iododecane slowly and carefully.
Keep the container tightly closed when not in use.[1][3]
Avoid direct sunlight and heat sources.[1][3]

3. Post-Handling Procedures:

Securely close the 1-Iododecane container.
Decontaminate the work area.
Remove and properly dispose of contaminated PPE.
Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]

Emergency and Disposal Plans
First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if you feel unwell.[1][3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes.[3] Remove contaminated clothing and wash it before reuse.[1][4] If

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1670042?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC250091000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/I0494_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.benchchem.com/product/b1670042?utm_src=pdf-body
https://www.benchchem.com/product/b1670042?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16173~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:26:11~~1-Iododecane~~
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16173~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:26:11~~1-Iododecane~~
https://www.benchchem.com/product/b1670042?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/I0494_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16173~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:26:11~~1-Iododecane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16173~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:26:11~~1-Iododecane~~
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/I0494_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


skin irritation persists, get medical advice.[1][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][4] Remove

contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[1][3] Seek

immediate medical attention.[1][3]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water

afterwards.[3] Seek medical attention.

Spill and Leakage Procedures:

Evacuate the area.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Waste Disposal:

Dispose of 1-Iododecane and any contaminated materials as hazardous waste.[1]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[6]

Do not allow the chemical to enter drains or waterways.[7]

Workflow for Safe Handling of 1-Iododecane
The following diagram illustrates the logical workflow for the safe handling of 1-Iododecane,

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 1-Iododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

